Cas no 651042-82-9 (m-PEG7-thiol)

• Product Name: m-PEG7-thiol
• CAS No: 651042-82-9
• MF: C₁₅H₃₂O₇S
• MW: 356.475384712219
• MDL: MFCD08274612
• CID: 68545
• PubChem ID: 24885119
• Update Time: 2025-06-07

m-PEG7-thiol Chemical and Physical Properties

Names and Identifiers

• 2,5,8,11,14,17,20-Heptaoxadocosane-22-thiol
• O-(2-Mercaptoethyl)-O′-methyl-hexa(ethylene glycol)
• 2-[2-[2-[2-[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethanethiol
• ALPHA-METHOXY-OMEGA-MERCAPTO HEPTA(ETHYLENE GLYCOL)
• mPEG7-HS
• mPEG7-thiol
• O-(2-Mercaptoethyl)-O'-methyl-hexa(ethylene glycol)
• AmbotzPEG1167
• mPEG thiol
• O-(2-Mercaptoethyl)-O inverted exclamation marka-methyl-hexa(ethylene glycol)
• m-PEG7-thiol
• BP-22085
• E78579
• SB67195
• AS-78344
• CS-0044653
• DTXSID40584839
• 651042-82-9
• BCP11352
• MFCD08274612
• mPEG7-SH
• AKOS025211689
• SCHEMBL17336116
• HY-W052006
• DB-216709

• MDL： MFCD08274612
• Inchi： 1S/C15H32O7S/c1-16-2-3-17-4-5-18-6-7-19-8-9-20-10-11-21-12-13-22-14-15-23/h23H,2-15H2,1H3
• InChI Key： PVSKDHZQTUFAEZ-UHFFFAOYSA-N
• SMILES： SCCOCCOCCOCCOCCOCCOCCOC

Computed Properties

• Exact Mass: 356.18700
• Monoisotopic Mass: 356.18687453g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 20
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 65.6Ų

Experimental Properties

• Density: 1.065
• Melting Point: 50-55 °C
• Flash Point: >230 °C
• PSA: 103.41000
• LogP: 0.66220

m-PEG7-thiol Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：−20°C

Related Categories

• Other Chemical additives
• Other Chemical Reagents

Additional information on m-PEG7-thiol

Professional Introduction to Compound with CAS No. 651042-82-9 and Product Name m-PEG7-thiol

The compound with the CAS number 651042-82-9 and the product name m-PEG7-thiol represents a significant advancement in the field of biomaterials and pharmaceutical applications. This compound, characterized by its molecular structure and functional properties, has garnered considerable attention due to its versatility and efficacy in various biomedical contexts. m-PEG7-thiol, as a derivative of polyethylene glycol (PEG), is particularly noted for its thiol (-SH) functional group, which enhances its reactivity and compatibility with biological systems.

Polyethylene glycol (PEG) is a synthetic polymer widely used in pharmaceuticals, biotechnology, and medical imaging due to its biocompatibility, stability, and ability to modify the pharmacokinetic properties of drugs. The introduction of a thiol group at the molecular end of PEG creates a highly reactive species that can form disulfide bonds with other thiol-containing molecules. This property makes m-PEG7-thiol an invaluable tool in drug delivery systems, surface modification of biomaterials, and the development of bioconjugates.

Recent research has highlighted the potential of m-PEG7-thiol in enhancing the stability and bioavailability of therapeutic proteins. For instance, studies have demonstrated that conjugating PEG-thiol derivatives to monoclonal antibodies can significantly prolong their circulation time in the bloodstream, thereby improving treatment efficacy. This approach is particularly relevant in the treatment of chronic diseases where sustained drug release is crucial. The thiol group in m-PEG7-thiol allows for facile conjugation with various biomolecules, including peptides, enzymes, and nucleic acids, making it a versatile platform for drug development.

In addition to its role in protein stabilization, m-PEG7-thiol has been explored for its applications in nanomedicine. The ability to modify the surface properties of nanoparticles with PEG-thiol derivatives enhances their stealth characteristics, reducing recognition by the immune system. This is particularly important for targeted drug delivery systems where prolonged circulation time increases the likelihood of reaching the target site. Recent advancements in nanotechnology have leveraged m-PEG7-thiol to develop liposomes, dendrimers, and polymeric micelles that exhibit improved targeting and controlled release profiles.

The use of m-PEG7-thiol in diagnostic imaging has also been a subject of intense research. PEGylation can improve the solubility and reduce the immunogenicity of contrast agents used in magnetic resonance imaging (MRI) and other imaging modalities. By conjugating PEG-thiol to imaging agents, researchers have been able to enhance image clarity and prolong the time these agents remain detectable in vivo. This has significant implications for early disease detection and monitoring treatment response.

Another emerging application of m-PEG7-thiol is in regenerative medicine. The ability to modify scaffolds and growth factors with PEG-thiol derivatives can improve tissue integration and promote cell survival. Studies have shown that PEGylated hydrogels exhibit superior mechanical properties and biocompatibility when used as scaffolds for cell transplantation. The thiol group allows for covalent binding of growth factors or other bioactive molecules, ensuring their sustained release at the site of injury or disease.

The synthesis and purification of m-PEG7-thiol are critical aspects that determine its quality and efficacy in biomedical applications. Advanced synthetic techniques have enabled researchers to produce highly pure forms of this compound with minimal impurities that could affect its performance. Techniques such as controlled radical polymerization and click chemistry have been employed to tailor the molecular weight distribution and functionality of PEG-thiol derivatives.

Regulatory considerations play a vital role in the commercialization of compounds like m-PEG7-thiol. Ensuring compliance with pharmaceutical standards requires rigorous testing for safety, efficacy, and biocompatibility. Regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) provide guidelines that manufacturers must adhere to when developing new drug formulations involving PEGylated compounds.

The future prospects for m-PEG7-thiol are promising, with ongoing research exploring new applications in gene therapy, vaccine development, and cancer treatment. Innovations in chemical biology have opened up new avenues for using PEG-thiol derivatives as tools for studying protein-protein interactions and as carriers for siRNA delivery. As our understanding of biological systems continues to grow, so too will the applications of this versatile compound.